Cas no 1513259-20-5 (Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)-)

• Product Name: Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)-
• CAS No: 1513259-20-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5252367
• Update Time: 2025-05-24

Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)-

• Inchi： 1S/C10H21N3O/c1-8-4-5-13(6-9(8)11)10(14)7-12(2)3/h8-9H,4-7,11H2,1-3H3
• InChI Key： JQXNYQGFYMQWNG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)C(N)C1)CN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)-

Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)-: A Comprehensive Overview

Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)-, also known by its CAS number 1513259-20-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with amino and methyl groups, as well as a dimethylamino group attached to the ethanone backbone. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and derivatizations.

The synthesis of Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)- involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and development processes. The use of transition metal catalysts and chiral ligands has significantly improved the efficiency and selectivity of these reactions.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)- can be further functionalized to yield compounds with potent biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. For instance, studies have shown that derivatives of this compound exhibit selective inhibition against certain cancer cell lines, making them potential candidates for anticancer drug development.

In addition to its role in drug discovery, this compound has also found applications in materials science. The ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials hold great promise for use in gas storage, catalysis, and sensing technologies.

Recent research has also explored the use of Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)- in the development of novel imaging agents for diagnostic purposes. Its ability to act as a carrier for radioactive isotopes has been investigated in preclinical studies, with encouraging results suggesting its potential for use in positron emission tomography (PET) imaging.

The stability and reactivity of this compound under various conditions have been extensively studied to optimize its storage and handling. It has been found that the compound is stable under normal storage conditions but requires protection from light and moisture to prevent degradation. Its reactivity towards nucleophilic substitution and addition reactions makes it an ideal substrate for further chemical transformations.

In conclusion, Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-(dimethylamino)- (CAS No: 1513259-20-5) is a multifaceted organic compound with diverse applications across various fields. Its unique structure and reactivity make it an invaluable tool in chemical synthesis, drug discovery, and materials science. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an important molecule in modern chemistry.